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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrophenol

Cat. No.: B1268982

An In-depth Technical Guide to 4-Bromo-2-
fluoro-6-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 4-Bromo-2-fluoro-6-nitrophenol, a halogenated and nitrated phenolic
compound with potential applications in medicinal chemistry and agrochemical research. This
document consolidates available data on its synthesis, reactivity, and theoretical properties to
serve as a valuable resource for professionals in relevant scientific fields.

Core Physical and Chemical Properties

4-Bromo-2-fluoro-6-nitrophenol is a yellow to light-green powder or crystalline solid at room
temperature.[1] Its core identifying and physical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 320-76-3 [11[2][3]
Molecular Formula CeH3BrFNOs [2][4]
Molecular Weight 236.00 g/mol [3]

Yellow to yellow-brown or light-
Appearance [1]

green powder or crystals
Melting Point 63-65 °C [5]

Boiling Point (Predicted)

241.4 °C at 760 mmHg

[6]

Density (Predicted)

1.965 g/cm3

[6]

pKa (Predicted)

No reliable experimental or
computed value has been
reported in the searched

literature.

Solubility

While specific quantitative data
is limited, it is expected to have
good solubility in polar organic
solvents like ethanol,

methanol, and DMSO, and low

to moderate solubility in water.

[7]

Synthesis and Experimental Protocols

A documented method for the synthesis of 4-Bromo-2-fluoro-6-nitrophenol involves the

nitration of 2-bromo-4-fluorophenol.[8]

Experimental Protocol: Nitration of 2-bromo-4-

fluorophenol

This protocol is based on the method described in patent CN103724206A.[8]

Materials:
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2-bromo-4-fluorophenol

Chloroform (CHCIs)

Concentrated Sulfuric Acid (H2S0a)

Concentrated Nitric Acid (HNOs)

Water (H20)

Saturated Sodium Chloride Solution (Brine)

Anhydrous Sodium Sulfate (Na2S0a4)

Ethanol (for recrystallization)

Procedure:

Dissolution: Dissolve 0.05 moles of 2-bromo-4-fluorophenol in 25 mL of chloroform in a
reaction flask equipped with a stirrer.

Preparation of Nitrating Mixture: Prepare a nitrating mixture by combining sulfuric acid and
nitric acid in a molar ratio of 1:5.5.

Nitration Reaction: Cool the solution of 2-bromo-4-fluorophenol to 20 °C. Slowly add the
nitrating mixture dropwise to the solution while maintaining the temperature at 20 °C.

Reaction Progression: After the addition is complete, warm the reaction mixture to 45 °C and
stir for 3 hours.

Work-up:

o After the reaction is complete, wash the organic phase with water and then with a
saturated sodium chloride solution.

o Dry the organic phase over anhydrous sodium sulfate.

o Filter the mixture to remove the drying agent.
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¢ Isolation and Purification:

o Evaporate the solvent from the filtrate to obtain the crude product.

o Recrystallize the crude product from ethanol to yield the light yellow product of 4-Bromo-
2-fluoro-6-nitrophenol.

Yield: 89%(8]
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Synthetic Workflow for 4-Bromo-2-fluoro-6-nitrophenol
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Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Bromo-2-
fluoro-6-nitrophenol is not readily available in the searched literature. However, data for
structurally similar compounds can provide an indication of the expected spectral
characteristics.

Reactivity and Stability

4-Bromo-2-fluoro-6-nitrophenol is stable under normal storage conditions. It should be stored
in a dark place under an inert atmosphere at room temperature. Information on its reactivity is
limited, but as a phenol derivative, it is expected to undergo reactions at the hydroxyl group.
The presence of nitro and halogen substituents on the aromatic ring will influence its reactivity
in electrophilic and nucleophilic aromatic substitution reactions.

Biological Activity and Potential Applications
Agrochemical Potential

Research has indicated that 4-Bromo-2-fluoro-6-nitrophenol exhibits fungicidal and
herbicidal activities.[8] This suggests its potential for development as an active ingredient in
agricultural products.

Medicinal Chemistry and Drug Development

This compound has been identified as a useful intermediate in the synthesis of amino
pyrimidine compounds that act as inhibitors of protein tyrosine kinases.[5] Protein tyrosine
kinases are a large family of enzymes that play crucial roles in cellular signaling pathways, and
their dysregulation is implicated in various diseases, including cancer. The development of
inhibitors for these kinases is a significant area of drug discovery.

While there is no direct evidence of 4-Bromo-2-fluoro-6-nitrophenol itself being a kinase
inhibitor, its role as a synthetic precursor highlights its importance for medicinal chemists and
drug development professionals exploring new therapeutic agents.

4-Bromo-2-fluoro-6-nitrophenol sed In synthesis o Synthetic Imermediale)—b[Aminu Pyrimidine Derivatives

Therapeutic Applications
(e.g., Cancer Treatment)

Protein Tyrosine Kinase Inhibitors
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Role in the Development of Protein Kinase Inhibitors

Safety Information

For detailed safety and handling information, it is recommended to consult the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

4-Bromo-2-fluoro-6-nitrophenol is a multifaceted compound with established synthetic routes
and demonstrated potential in both the agrochemical and pharmaceutical sectors. While a
comprehensive dataset on its physical and spectroscopic properties is still emerging, its role as
a key intermediate in the development of protein tyrosine kinase inhibitors underscores its
significance for researchers in drug discovery. Further investigation into its biological activity
and mechanism of action is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 4-Bromo-2-fluoro-6-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268982#physical-and-chemical-properties-of-4-
bromo-2-fluoro-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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